Histone Methyltransferase Inhibitor
  • EPZ004777
    EPZ004777
    • Cat. No.:
    • B607349
    • CAS No.:
    • 1338466-77-5
    • Molecular Formula:
    • C28H41N7O4
    • Molecular Weight:
    • 539.7 g/mol
    Description
    1-[3-[[(2R,3S,4R,5R)-5-(4-amino-7-pyrrolo[2,3-d]pyrimidinyl)-3,4-dihydroxy-2-oxolanyl]methyl-propan-2-ylamino]propyl]-3-(4-tert-butylphenyl)urea is a N-glycosyl compound.
    a DOT1L inhibito...
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  • EPZ011989
    EPZ011989
    • Cat. No.:
    • B607350
    • CAS No.:
    • Molecular Formula:
    • C35H51N5O4
    • Molecular Weight:
    • 605.8 g/mol
    Description
    The lysine methyltransferase EZH2 (KMT6), part of polycomb repressive complex 2, catalyzes trimethylation of lysine 27 on histone H3 and is involved in proliferation and aggressive cell growth associated with ne...
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  • EPZ011989 trifluoroacetate
    EPZ011989 trifluoroacetate
    • Cat. No.:
    • B607351
    • CAS No.:
    • Molecular Formula:
    • C37H52F3N5O6
    • Molecular Weight:
    • 719.8 g/mol
    Description
    EPZ011989 TFA is a potent, selective, orally bioavailable inhibitor of EZH2.
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  • EPZ015666
    EPZ015666
    • Cat. No.:
    • B607352
    • CAS No.:
    • Molecular Formula:
    • C20H25N5O3
    • Molecular Weight:
    • 383.4 g/mol
    Description
    The first-in-class selective inhibitor of PRMT5 with in vivo and in vitro potency in MCL models
    EPZ015666 is a potent, orally bioavailable inhibitor of Protein arginine methyltransferase 5 (PRMT5). It acts by...
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  • EPZ0025654
    EPZ0025654
    • Cat. No.:
    • B607354
    • CAS No.:
    • Molecular Formula:
    • C29H33ClN8O3
    • Molecular Weight:
    • 577.1 g/mol
    Description
    EPZ-025654 is a potent and selective arginine methyltransferase CARM1 inhibitor.
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  • EPZ031686
    EPZ031686
    • Cat. No.:
    • B607356
    • CAS No.:
    • 1808011-22-4
    • Molecular Formula:
    • C26H34ClF3N4O4S
    • Molecular Weight:
    • 591.0872
    Description
    EPZ031686 is a potent and selective SMYD3 inhibitor. EPZ031686 shows good bioavailability following oral dosing in mice making it a suitable tool for potential in vivo target validation studies. SMYD3 has been i...
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  • TP-064
    TP-064
    • Cat. No.:
    • B611447
    • CAS No.:
    • Molecular Formula:
    • C28H34N4O2
    • Molecular Weight:
    • 458.6 g/mol
    Description
    TP-064 is a potent inhibitor of protein arginine methyltransferase 4 (PRMT4;  IC50 < 10 nM) that is greater than 100-fold selective over other histone methyltransferases and non-epigenetic targets. It also ...
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  • EZM0414 TFA
    EZM0414 TFA
    • Cat. No.:
    • B10824821
    • CAS No.:
    • Molecular Formula:
    • C24H30F4N4O4
    • Molecular Weight:
    • 514.5 g/mol
    Description
    EZM0414 TFA is a useful research compound. Its molecular formula is C24H30F4N4O4 and its molecular weight is 514.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality EZM0414 TFA suitable for ma...
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  • MS8815
    MS8815
    • Cat. No.:
    • B10830963
    • CAS No.:
    • Molecular Formula:
    • C65H87N9O8S
    • Molecular Weight:
    • 1154.5 g/mol
    Description
    MS8815 is a useful research compound. Its molecular formula is C65H87N9O8S and its molecular weight is 1154.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MS8815 suitable for many researc...
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  • (S)-HH2853
    (S)-HH2853
    • Cat. No.:
    • B15144053
    • CAS No.:
    • 2202678-05-3
    • Molecular Formula:
    • C31H36F3N7O3
    • Molecular Weight:
    • 611.7 g/mol
    Description
    (S)-HH2853 is a useful research compound. Its molecular formula is C31H36F3N7O3 and its molecular weight is 611.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (S)-HH2853 suitable for many...
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